Cas no 1314932-65-4 (Methyl 2-hydrazinyl-3-methylbenzoate)

• Product Name: Methyl 2-hydrazinyl-3-methylbenzoate
• CAS No: 1314932-65-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5002077
• Update Time: 2025-05-19

Methyl 2-hydrazinyl-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-HYDRAZINYL-3-METHYLBENZOATE
• Methyl 2-hydrazinyl-3-methylbenzoate

• Inchi： 1S/C9H12N2O2/c1-6-4-3-5-7(8(6)11-10)9(12)13-2/h3-5,11H,10H2,1-2H3
• InChI Key： UXKQCLWEHZAJGJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(C)=C1NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.9
• Topological Polar Surface Area: 64.4

Additional information on Methyl 2-hydrazinyl-3-methylbenzoate

Comprehensive Overview of Methyl 2-hydrazinyl-3-methylbenzoate (CAS No. 1314932-65-4): Properties, Applications, and Industry Insights

Methyl 2-hydrazinyl-3-methylbenzoate (CAS No. 1314932-65-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This ester derivative, featuring a hydrazinyl functional group, serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and modulating biological pathways. The compound's methylbenzoate backbone contributes to its stability, making it a valuable building block for complex molecules.

In recent years, the demand for Methyl 2-hydrazinyl-3-methylbenzoate has surged alongside growing interest in small molecule therapeutics and precision agriculture. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for researchers investigating structure-activity relationships. The compound's solubility profile—soluble in polar organic solvents but sparingly soluble in water—makes it particularly useful for organic synthesis applications requiring controlled reaction conditions.

From an industrial perspective, 1314932-65-4 represents a strategic material for developing next-generation crop protection agents, aligning with global trends toward sustainable agriculture. Its molecular architecture allows for derivatization at multiple sites, enabling the creation of compounds with tailored biological activities. Quality control protocols for this compound emphasize rigorous testing for residual solvents and byproducts, ensuring compliance with ICH guidelines for pharmaceutical intermediates.

The synthesis of Methyl 2-hydrazinyl-3-methylbenzoate typically involves multi-step processes with careful temperature control to preserve the sensitive hydrazine moiety. Recent patent literature highlights innovative approaches to improve yield while minimizing environmental impact—a response to the chemical industry's focus on green chemistry principles. These advancements address common search queries about "eco-friendly synthesis of benzoate derivatives" and "scalable production of hydrazine-containing compounds."

Storage and handling recommendations for CAS 1314932-65-4 emphasize protection from moisture and oxidation, with optimal stability observed at temperatures below -20°C in inert atmospheres. These precautions maintain the compound's reactivity for subsequent transformations into target molecules. The growing body of research publications referencing this material demonstrates its expanding role in developing bioactive compounds with potential applications ranging from antimicrobial agents to plant growth regulators.

Market analysts note increasing interest in Methyl 2-hydrazinyl-3-methylbenzoate from biotechnology startups and established pharmaceutical firms alike. This trend reflects broader industry movements toward fragment-based drug design and molecular hybridization strategies. The compound's structural features enable exploration of novel chemical space, particularly in addressing challenging biological targets that conventional approaches have struggled to modulate effectively.

Regulatory considerations for 1314932-65-4 focus on proper documentation of synthetic pathways and impurity profiles, especially for applications in human health products. Current good manufacturing practices (cGMP) for such intermediates require comprehensive characterization using advanced analytical methods, including mass spectrometry and X-ray crystallography when appropriate. These quality standards respond to frequent search queries about "pharmaceutical intermediate specifications" and "QC methods for specialty chemicals."

Future research directions for Methyl 2-hydrazinyl-3-methylbenzoate may explore its potential in metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The compound's bifunctional nature—combining both hydrogen bond donor and acceptor sites—makes it particularly interesting for molecular recognition applications. Such developments would align with growing scientific interest in supramolecular chemistry and smart materials, addressing frequent searches about "multifunctional organic building blocks."